Cas no 58511-05-0 (Ethyl 2-isothiocyanatobutanoate)

• Product name: Ethyl 2-isothiocyanatobutanoate
• CAS No: 58511-05-0
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 948607
• PubChem ID: 311885

Ethyl 2-isothiocyanatobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-isothiocyanatobutanoate
• 2-isothiocyanato-butyric acid ethyl ester
• AC1L7K50
• NSC218419
• DTXSID40309887
• SCHEMBL7001944
• 58511-05-0
• NSC-218419

• Inchi： InChI=1S/C7H11NO2S/c1-3-6(8-5-11)7(9)10-4-2/h6H,3-4H2,1-2H3
• InChI Key： YRQRCVLVVWIWEZ-UHFFFAOYSA-N
• SMILES： CCC(C(=O)OCC)N=C=S

Computed Properties

• Exact Mass: 173.05113
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų
• XLogP3: 3

Experimental Properties

• PSA: 38.66
• LogP: 1.43090